Cas no 848608-55-9 (Oxazole,5-(3-methoxyphenyl)-)

• Product Name: Oxazole,5-(3-methoxyphenyl)-
• CAS No: 848608-55-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD09749681
• CID: 716561
• PubChem ID: 16740676
• Update Time: 2025-06-12

Oxazole,5-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole,5-(3-methoxyphenyl)-
• 5-(2-methoxyphenyl)-1,3-oxazole
• 5-(2-METHOXY-PHENYL)OXAZOLE
• 5-(2-METHOXY-PHENYL)-OXAZOLE
• 5-(3-methoxyphenyl)Oxazole

• MDL： MFCD09749681
• Inchi： 1S/C10H9NO2/c1-12-9-5-3-2-4-8(9)10-6-11-7-13-10/h2-7H,1H3
• InChI Key： GUXQZEQRJQEFPO-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 262.416°C at 760 mmHg
• Flash Point: 112.505°C
• Refractive Index: 1.532
• PSA: 35.26000
• LogP: 2.35020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Oxazole,5-(3-methoxyphenyl)-

Comprehensive Overview of Oxazole,5-(3-methoxyphenyl)- (CAS No. 848608-55-9): Properties, Applications, and Industry Insights

The chemical compound Oxazole,5-(3-methoxyphenyl)- (CAS No. 848608-55-9) is a specialized heterocyclic organic molecule featuring an oxazole core substituted with a 3-methoxyphenyl group. This structure imparts unique physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical development. With the growing demand for novel bioactive compounds, 5-(3-methoxyphenyl)oxazole has garnered attention for its potential as a building block in drug discovery pipelines.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of such heterocycles. Researchers are actively investigating oxazole derivatives for their structure-activity relationships (SAR), particularly in targeting enzymes and receptors associated with metabolic disorders. The methoxy modification in this compound enhances its lipophilicity, a critical factor in bioavailability optimization – a frequently searched topic in medicinal chemistry forums.

From a synthetic perspective, CAS 848608-55-9 exemplifies modern catalytic cross-coupling methodologies. Laboratories increasingly employ palladium-catalyzed reactions (a trending technique in organic synthesis) to construct its aryl-oxazole framework efficiently. Analytical characterization typically involves HPLC purity analysis and mass spectrometry, aligning with industry standards for high-value intermediates.

The compound's thermal stability (a key parameter for material science applications) has been studied through differential scanning calorimetry (DSC), revealing decomposition thresholds relevant for electronic material formulations. This connects to emerging searches about organic semiconductors and OLED precursors, where π-conjugated systems like this oxazole derivative show promise.

In regulatory contexts, proper handling of 5-(3-methoxyphenyl)oxazole requires adherence to REACH compliance protocols. Safety data sheets emphasize standard laboratory precautions, reflecting the compound's classification as a non-hazardous research chemical under normal conditions. This distinguishes it from structurally similar compounds that may have restricted use classifications.

Market analysts note rising demand for custom synthesis of such specialized heterocycles, particularly from contract research organizations (CROs). The global fine chemicals market, projected to exceed $200 billion by 2027 according to recent reports, underscores the commercial significance of building blocks like Oxazole,5-(3-methoxyphenyl)-.

Future research directions may explore its catalytic applications in C-H activation reactions or as a ligand in asymmetric synthesis. These areas align with current NIH funding priorities and industry patent filings, suggesting sustained scientific interest in functionalized oxazoles.